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Compound of Interest

Compound Name: Hydrate strontium

Cat. No.: B15147436

Technical Support Center: Strontium Hydroxide
Octahydrate

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on preventing the premature dehydration of
strontium hydroxide octahydrate.

Troubleshooting Guide

Encountering issues with premature dehydration? This guide will help you identify and resolve
common problems.
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Issue

Potential Cause

Recommended Solution

Clumping or "melting" of

crystals upon exposure to air

High ambient humidity leading

to deliquescence.

Immediately transfer the
compound to a controlled, low-
humidity environment such as
a glove box or a desiccator.
Minimize the time the container

is open to the atmosphere.

Inconsistent weighing results

Rapid absorption of

atmospheric moisture.

Utilize the "weighing by
difference" technique.
Alternatively, weigh the
compound in an inert
atmosphere (e.g., inside a
glove box). For less stringent
applications, quickly weigh the
solid on glossy weighing paper

and transfer it promptly.

Formation of a white, insoluble

precipitate in solutions

Absorption of atmospheric
carbon dioxide, forming

strontium carbonate.

Handle the compound under
an inert atmosphere (e.g.,
nitrogen or argon). Use freshly
boiled and cooled deionized
water to prepare solutions to

minimize dissolved CO2.

Visible changes in crystal
appearance (loss of

transparency)

Partial dehydration of the

octahydrate form.

Review storage conditions.
Ensure the container is tightly
sealed and stored in a cool,
dry place. If partial dehydration
is suspected, the material may
not be suitable for experiments
requiring the precise

octahydrate form.

Frequently Asked Questions (FAQs)

Q1: What is strontium hydroxide octahydrate and why is it prone to dehydration?
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Strontium hydroxide octahydrate (Sr(OH)2:8H20) is a crystalline solid that is highly hygroscopic
and deliquescent. This means it readily absorbs moisture from the atmosphere.[1] The eight
water molecules are integral to its crystal structure, but can be lost when the compound is
exposed to environments with low relative humidity or elevated temperatures.[2]

Q2: At what temperature does strontium hydroxide octahydrate lose its water of hydration?

Strontium hydroxide octahydrate loses all its water molecules at 100°C.[2] However, premature
dehydration can occur at lower temperatures, especially under conditions of low humidity.

Q3: What are the ideal storage conditions for strontium hydroxide octahydrate?

To prevent premature dehydration and reaction with atmospheric carbon dioxide, strontium
hydroxide octahydrate should be stored in a tightly sealed container in a cool, dry, and well-
ventilated area.[3][4][5][6] For long-term storage or for highly sensitive experiments, storing
under an inert atmosphere, such as nitrogen, is recommended.[7]

Q4: How does relative humidity affect the stability of strontium hydroxide octahydrate?

As a deliquescent solid, strontium hydroxide octahydrate will absorb moisture from the air when
the ambient relative humidity is above its deliquescence relative humidity (DRH). Below this
DRH, it is more likely to lose its water of hydration, especially if the humidity is very low. The
exact DRH for strontium hydroxide octahydrate is not readily available, but for hydrated salts in
general, maintaining a controlled humidity environment is crucial for stability.

Q5: What is the consequence of premature dehydration?

Premature dehydration will alter the molar mass of the compound, leading to significant errors
in solution concentrations and stoichiometric calculations. The physical properties of the
material may also change.

Data Presentation

Table 1: Physical and Stability Properties of Strontium Hydroxide Octahydrate
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Property

Value

Citations

Molecular Formula

Sr(OH)2:8H20

Molar Mass 265.76 g/mol
Colorless, tetragonal,
Appearance ] [21[7]
deliquescent crystals
Density 1.90 g/cm3 [21[7]
] ] Decomposes at 100°C, losing
Melting Point [2]

all water

Solubility in Water

0.90 g/100 mL at 0°C; 47.7
/100 mL at 100°C

[2]7]

Key Instabilities

Deliquescent (absorbs
moisture), absorbs CO2 from

the air

[7]

Experimental Protocols
Protocol 1: Standard Procedure for Weighing and
Transferring Strontium Hydroxide Octahydrate

Objective: To accurately weigh and transfer strontium hydroxide octahydrate while minimizing

exposure to the atmosphere.

Materials:

Spatula

Analytical balance

Receiving flask or beaker

Strontium hydroxide octahydrate

Weighing boat or glossy weighing paper
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» Desiccator or glove box (recommended)
Procedure:

o Preparation: Before opening the strontium hydroxide octahydrate container, have all
necessary equipment ready and within immediate reach to minimize exposure time. If
possible, perform the entire procedure inside a glove box with a controlled, low-humidity
atmosphere.

» Taring the Container: Place the receiving flask or beaker on the analytical balance and tare
the weight.

» Rapid Transfer:
o Briefly open the strontium hydroxide octahydrate container.

o Using a clean, dry spatula, quickly transfer an approximate amount of the solid to the tared
receiving container.

o Immediately and tightly reseal the stock container.

o Weighing: Record the mass of the solid in the receiving container. This method is suitable for
applications where high precision is not paramount.

» Weighing by Difference (for higher precision):

o Place the sealed container of strontium hydroxide octahydrate on the analytical balance
and record its mass.

o Remove the container from the balance.

o Open the container and quickly transfer the desired amount of solid into the receiving
flask.

o Reseal the stock container and re-weigh it.

o The difference between the initial and final mass is the mass of the transferred solid.[6]
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o Post-Transfer: If any crystals adhere to the spatula or weighing boat, they can be rinsed into
the receiving vessel with the solvent to be used in the experiment.

Protocol 2: Preparation of an Aqueous Solution of
Strontium Hydroxide Octahydrate

Objective: To prepare a solution of known concentration while preventing the formation of
strontium carbonate.

Materials:

Strontium hydroxide octahydrate

Deionized water

Beaker or volumetric flask

Magnetic stirrer and stir bar

Inert gas source (e.g., nitrogen or argon), optional
Procedure:

e Solvent Preparation: To minimize dissolved carbon dioxide, use deionized water that has
been freshly boiled for at least 15 minutes and then cooled to room temperature under an
inert atmosphere or with a drying tube to prevent CO2 reabsorption.

e Weighing: Accurately weigh the required mass of strontium hydroxide octahydrate using one
of the methods described in Protocol 1.

 Dissolution:
o Place the weighed solid into the beaker or volumetric flask.
o Add the prepared deionized water.

o If available, purge the headspace of the flask with an inert gas.
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o Stir the mixture until the solid is completely dissolved. Strontium hydroxide is more soluble
in hot water.[2][7] Gentle heating can be applied to expedite dissolution, but the solution
must be cooled to the desired temperature before final volume adjustment.

o Storage: Store the prepared solution in a tightly sealed container, preferably with a cap that
minimizes gas exchange. For long-term storage, consider storing under an inert atmosphere.
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Caption: Troubleshooting workflow for premature dehydration issues.

Caption: Recommended experimental workflow for handling Sr(OH)2-8H20.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15147436#preventing-premature-dehydration-of-
strontium-hydroxide-octahydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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